N-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acetamide

• IUPAC Name: N-[4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
• InChI: InChI=1S/C14H13N5O/c1-9-16-17-14-8-7-13(18-19(9)14)11-3-5-12(6-4-11)15-10(2)20/h3-8H,1-2H3,(H,15,20)
• InChI Key: JWXBJXUVTGHINB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C14H13N5O
• DSSTOX Substance ID: DTXSID701320707
• Molecular Weight: 267.29 g/mol
• Solubility: 7.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 894067-38-0

Description

“N-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acetamide” is an organic compound that belongs to the class of compounds known as phenylpyridazines. These are organic compounds containing a pyridazine ring substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Kattimani et al. synthesized 3,6-disubstituted[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives via the reaction of phenacyl bromide with various 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-aryl-2H-1,2,4-triazol-3(4H)-ones in refluxing ethanol.

Molecular Structure Analysis

The molecular formula of this compound is C13H13N5O2S. It has an average mass of 303.340 Da and a monoisotopic mass of 303.079010 Da.

Chemical Reactions Analysis

While specific chemical reactions involving “N-(4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acetamide” are not available, similar compounds have been synthesized through reactions involving phenacyl bromide and various 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-aryl-2H-1,2,4-triazol-3(4H)-ones.

Physical And Chemical Properties Analysis

The compound has a melting point of 200°C and a predicted density of 1.28±0.1 g/cm3. It is soluble in DMSO and ethanol.

Future Directions

The future directions for this compound could involve further exploration of its potential pharmacological activities. Given the diverse activities of similar compounds, it may be worthwhile to investigate its potential as an anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitor, or antitubercular agent.